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Compound of Interest

Compound Name: Isoorientin

Cat. No.: B1672268 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of isoorientin, a naturally occurring flavonoid. By adhering

to these protocols, laboratories can ensure a safe working environment and maintain regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to consult your institution's specific

chemical hygiene plan and local regulations. All personnel handling chemical waste must be

trained in proper waste management procedures.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is required.

Isoorientin Profile and Disposal Data
While isoorientin is not classified as a hazardous substance under the Globally Harmonized

System (GHS), proper disposal is still necessary to ensure environmental safety and workplace

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1672268?utm_src=pdf-interest
https://www.benchchem.com/product/b1672268?utm_src=pdf-body
https://www.benchchem.com/product/b1672268?utm_src=pdf-body
https://www.benchchem.com/product/b1672268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cleanliness.[1][2] The following table summarizes key data for isoorientin relevant to its

disposal.

Property Value Source

Chemical Name
Isoorientin, Homoorientin,

Luteolin 6-C-β-D-glucoside
[3][4][5]

CAS Number 4261-42-1

Molecular Formula C₂₁H₂₀O₁₁

Appearance
Light yellow to yellow or

orange crystalline powder

Solubility

Soluble in DMSO (15mg/ml),

DMF (15mg/ml), and methanol

(5mg/ml).

Storage Temperature 2-8°C

GHS Hazard Classification Not classified as hazardous

Step-by-Step Disposal Protocol
The appropriate disposal method for isoorientin depends on whether it is in solid or liquid

form.

Disposal of Solid Isoorientin Waste
Unused or expired isoorientin powder, as well as contaminated items such as weigh boats

and filter paper, should be disposed of as solid chemical waste.

Package Securely: Place the solid isoorientin waste in a clearly labeled, sealed container. A

sturdy plastic bag or a screw-cap bottle is recommended.

Label Clearly: The container must be labeled as "Non-Hazardous Solid Waste" and should

include the chemical name "Isoorientin."
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Dispose in Designated Bins: Place the sealed container in the laboratory's designated bin for

non-hazardous solid chemical waste. Do not dispose of it in regular office or breakroom trash

to avoid confusion with general waste.

Disposal of Liquid Isoorientin Waste
Solutions containing isoorientin, such as those prepared in solvents like DMSO, DMF, or

methanol, require careful handling.

Segregate Waste Streams: Do not mix isoorientin solutions with other chemical waste

streams unless you have confirmed their compatibility.

Aqueous Solutions: If isoorientin is in a dilute aqueous solution, it may be permissible to

dispose of it down the sanitary sewer. However, this is subject to local regulations. Before

proceeding, confirm with your institution's Environmental Health and Safety (EHS)

department. If approved, flush with a copious amount of water (at least 20 times the volume

of the solution).

Solvent-Based Solutions: Solutions of isoorientin in organic solvents (e.g., DMSO, DMF,

methanol) must be collected as chemical waste.

Collect in a Labeled Container: Use a designated, properly labeled waste container for

flammable or organic solvent waste. The label should clearly state "Hazardous Waste" (as

the solvent is hazardous), the full chemical names of the solvent(s), and "Isoorientin."

Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup

and disposal of the solvent waste.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of

isoorientin.
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Isoorientin Disposal Workflow
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Caption: A workflow diagram illustrating the step-by-step process for the safe disposal of

Isoorientin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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